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Compound of Interest

Compound Name: Biotin-d2

Cat. No.: B15571627 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the stability and recommended storage

conditions for Biotin-d2, a deuterated internal standard crucial for the accurate quantification of

biotin in various biological matrices. Adherence to proper handling and storage protocols is

paramount to ensure its isotopic purity, chemical integrity, and, consequently, the reliability of

analytical data.

Core Stability and Storage Parameters
Biotin-d2, like its non-labeled counterpart, is a relatively stable molecule when stored under

appropriate conditions. However, its stability can be influenced by factors such as temperature,

light, humidity, and pH. The following tables summarize the key stability and storage

information compiled from various suppliers and technical datasheets.

Storage Conditions for Solid Biotin-d2
Proper storage of Biotin-d2 in its solid form is critical for long-term stability. The primary

recommendation is to store it in a freezer, protected from moisture and light.
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Parameter Condition Duration Source(s)

Storage Temperature -20°C ≥ 4 years [1]

-20°C 3 years [2]

4°C 2 years [2]

Shipping Condition Room Temperature Varies [1][2]

Handling
Store desiccated and

sealed

12 months after

receipt
[3]

Avoid heat, humidity,

and sunlight
Not specified [4]

Stability of Biotin-d2 in Solution
Once in solution, the stability of Biotin-d2 is more limited and highly dependent on the solvent

and storage temperature. It is advisable to prepare solutions fresh or store them for short

periods under controlled conditions.

Solvent
Storage
Temperature

Duration Source(s)

In an appropriate

solvent
-80°C 6 months [2][5]

-20°C 1 month [2][5]

Moderately acidic or

neutral aqueous

solutions

Not specified Several months [3]

Solutions with pH > 9 Not specified Less stable [3]

Note: To prevent degradation from repeated freeze-thaw cycles, it is recommended to aliquot

stock solutions into single-use vials.[5]

Degradation Pathways and Incompatibilities
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Understanding the potential degradation pathways of Biotin-d2 is essential for troubleshooting

and ensuring the accuracy of experimental results. The degradation of Biotin-d2 is expected to

follow similar pathways to that of unlabeled biotin.

The primary routes of degradation involve:

Oxidation of the sulfur atom: The thioether in the thiophane ring can be oxidized to form

biotin-d-sulfoxide, biotin-l-sulfoxide, and ultimately biotin sulfone.[6][7] This oxidation can be

initiated by strong oxidizing agents or exposure to UV light in the presence of oxygen.[4][8]

β-oxidation of the valeric acid side chain: This pathway leads to the formation of metabolites

such as bisnorbiotin and tetranorbiotin.[7]

Incompatible Materials: Strong oxidizing agents should be avoided as they can promote the

oxidation of the sulfur atom in the Biotin-d2 molecule.[4]

The following diagram illustrates the primary oxidative degradation pathway of the biotin

molecule.
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Biotin-d2 Biotin-d2 SulfoxideOxidation Biotin-d2 SulfoneFurther Oxidation

Study Setup

Study Execution

Data Evaluation

Obtain ≥ 3 Batches
of Biotin-d2

Define Storage Conditions
(e.g., Long-term, Accelerated, Stress)

Establish Stability-Indicating
Analytical Method

Define Testing Schedule
and Acceptance Criteria

Place Samples in
Controlled Chambers

Withdraw Samples at
Defined Time Points

Analyze Samples using
Validated Method

Assess Data Against
Acceptance Criteria

Identify Degradation
Products

Establish Re-test Period
and Storage Conditions
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The Biotin Cycle

Key Enzymes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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